Cas no 224297-26-1 (1-Azabicyclo[2.2.1]heptane-3-methanol,(1S,3R,4S)-)

• Product Name: 1-Azabicyclo[2.2.1]heptane-3-methanol,(1S,3R,4S)-
• CAS No: 224297-26-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 244676
• Update Time: 2024-01-26

1-Azabicyclo[2.2.1]heptane-3-methanol,(1S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-methanol,(1S,3R,4S)-
• 1-Azabicyclo[2.2.1]heptane-3-methanol,(1S,3R,4S)-(9CI)
• 1-Azabicyclo[2.2.1]heptane-3-methanol, (1S,3R,4S)-

• Inchi： 1S/C7H13NO/c9-5-7-4-8-2-1-6(7)3-8/h6-7,9H,1-5H2/t6-,7-/m1/s1
• InChI Key： RMOFKDQUIWGFSX-RNFRBKRXSA-N
• SMILES： [N@@]12C[C@@]([H])(CC1)[C@@H](CO)C2

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 178.2±13.0 °C(Predicted)
• PSA: 23.47
• pka: 14.94±0.10(Predicted)